Cas no 77211-20-2 (3-Pyrrolidinemethanol, 2,2,4,5,5-pentamethyl-)

• Product Name: 3-Pyrrolidinemethanol, 2,2,4,5,5-pentamethyl-
• CAS No: 77211-20-2
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 536475
• PubChem ID: 13561260
• Update Time: 2025-04-19

3-Pyrrolidinemethanol, 2,2,4,5,5-pentamethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinemethanol, 2,2,4,5,5-pentamethyl-
• (2,2,4,5,5-pentamethylpyrrolidin-3-yl)methanol
• DTXSID00543886
• SCHEMBL9268092
• 77211-20-2

• Inchi： 1S/C10H21NO/c1-7-8(6-12)10(4,5)11-9(7,2)3/h7-8,11-12H,6H2,1-5H3
• InChI Key： KYDCJAGSMNFHPT-UHFFFAOYSA-N
• SMILES： OCC1C(C)(C)NC(C)(C)C1C

Computed Properties

• Exact Mass: 171.16243
• Monoisotopic Mass: 171.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26